Cas no 5677-66-7 (2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde)

2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde structure
5677-66-7 structure
Product Name:2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde
CAS No:5677-66-7
MF:C4H4N2O2
MW:112.086760520935
CID:347848
PubChem ID:18616052
Update Time:2025-04-19

2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde
    • 3-oxo-1,2-dihydropyrazole-4-carbaldehyde
    • 4-hydroxymethylene-2-pyrazolin-5-one
    • 3-Oxo-2,3-dihydro-1H-pyrazole-4-carbaldehyde
    • SCHEMBL314712
    • DTXSID60595144
    • 5677-66-7
    • SCHEMBL9161812
    • 5-hydroxy-4-formylpyrazole
    • Inchi: 1S/C4H4N2O2/c7-2-3-1-5-6-4(3)8/h1-2H,(H2,5,6,8)
    • InChI Key: CQEVJDCGXNFXTI-UHFFFAOYSA-N
    • SMILES: O=C1C(C=O)=CNN1

Computed Properties

  • Exact Mass: 112.02732
  • Monoisotopic Mass: 112.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd